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Compound of Interest

Compound Name: Ferrocenecarboxaldehyde

Cat. No.: B1581853 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ferrocenecarboxaldehyde, ensuring compliance and laboratory safety. The following

procedures are designed for researchers, scientists, and drug development professionals to

manage this organometallic compound responsibly.

Hazard Identification and Classification
Ferrocenecarboxaldehyde is classified as a hazardous substance.[1][2] It is crucial to

understand its properties to handle it safely during the disposal process.

Primary Hazard: Toxic if swallowed (Acute Oral Toxicity, Category 3).[1][2][3]

Regulatory Classification: Considered hazardous by the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[1]

Environmental Hazard: Do not let this chemical enter the environment or sewer systems.[1]

[4]
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Property Value Reference

CAS Number 12093-10-6 [1][4]

Molecular Formula C11 H10 Fe O [3]

Molecular Weight 214.05 g/mol [3]

Appearance Solid [3]

Hazard Class
Acute toxicity, Oral (Category

3)
[1][2]

Signal Word Danger [1][2]

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate PPE and follow safe handling practices.

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations.[2]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[2]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood or with appropriate exhaust ventilation.[1][2]

Step-by-Step Disposal Protocol
The disposal of Ferrocenecarboxaldehyde waste must adhere to federal, state, and local

regulations.[1][5] In the United States, this falls under the EPA's Resource Conservation and

Recovery Act (RCRA).[5][6]

Step 1: Waste Characterization and Segregation
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Identify as Hazardous Waste: Ferrocenecarboxaldehyde and materials contaminated with

it must be classified as hazardous waste.[3]

Segregate Waste: Keep organometallic waste separate from other chemical waste streams

to prevent unintended reactions.[6] This includes:

Unused or expired Ferrocenecarboxaldehyde.

Contaminated labware (e.g., pipette tips, vials).

Contaminated PPE (e.g., gloves, disposable lab coats).

Residues from reaction workups.

Step 2: Container Selection and Labeling

Choose an Appropriate Container: Use a designated, non-reactive, and sealable hazardous

waste container. The container must be in good condition, free of leaks, and compatible with

the waste.[6]

Label the Container Correctly: The label must be securely attached and clearly legible. Affix

a "Hazardous Waste" label and include the following information:

The words "Hazardous Waste".

Generator's Name and Address: Your institution and specific laboratory.

Waste Identification: "Ferrocenecarboxaldehyde".

Hazard Characteristics: "Toxic".

Step 3: Waste Accumulation and Storage

Keep Containers Closed: The waste container must be securely sealed at all times, except

when adding waste.[6]
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Store in a Safe Location: Store the container in a designated Satellite Accumulation Area

(SAA) within the laboratory. The SAA should be at or near the point of generation and under

the control of the operator.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent spills.

Step 4: Final Disposal

Schedule a Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup of the full waste container.[7] Do not attempt to dispose

of the waste down the drain or in regular trash.[1]

Professional Disposal: The waste will be transported by licensed professionals to a permitted

hazardous waste treatment, storage, and disposal facility (TSDF).[8][9]

Approved Methods: Final disposal is typically achieved through methods like controlled

incineration with flue gas scrubbing or transfer to a licensed chemical destruction plant.[4]

Contaminated Packaging: Empty containers or packaging that held

Ferrocenecarboxaldehyde should be triple-rinsed with a suitable solvent.[4] The rinsate must

be collected and disposed of as hazardous waste. The rinsed container can then be offered for

recycling or reconditioning, or punctured to render it unusable before disposal.[4]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical.

Evacuate and Secure: Alert others in the area and restrict access.

Use Full PPE: Don a protective suit and a self-contained breathing apparatus (SCBA) for

significant spills.[1][3]

Containment and Cleanup: Carefully sweep up the solid material.[3] Shovel the spilled

substance into a suitable, labeled container for disposal.[1][3] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.chemicalbook.com/msds/ferrocenecarboxaldehyde.htm
https://www.benchchem.com/product/b1581853?utm_src=pdf-body
https://www.chemicalbook.com/msds/ferrocenecarboxaldehyde.htm
https://www.chemicalbook.com/msds/ferrocenecarboxaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Report: Report the incident to your EHS department.

Disposal Workflow Diagram
Ferrocenecarboxaldehyde Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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